Cas no 65416-24-2 (Benzyl but-2-enoate)

• Product Name: Benzyl but-2-enoate
• CAS No: 65416-24-2
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• CID: 509854
• PubChem ID: 97885
• Update Time: 2025-11-27

Benzyl but-2-enoate Chemical and Physical Properties

Names and Identifiers

• Benzyl but-2-enoate
• 2-Butenoic acid,phenylmethyl ester
• BENZYL CROTONATE
• 2-butenoic acid benzyl ester
• 2-butenoic acid,phenyimethylester
• Benzyl 2-butenoate
• Benzylcrotonat
• crotonic acid benzyl ester
• Einecs 265-764-1
• W13679
• 2-Butenoic acid, phenylmethyl ester
• 65416-24-2
• NS00022630
• FT-0622839
• DTXSID0070318

• Inchi： 1S/C11H12O2/c1-2-6-11(12)13-9-10-7-4-3-5-8-10/h2-8H,9H2,1H3/b6-2+
• InChI Key： NCPTYZLUYHXITE-QHHAFSJGSA-N
• SMILES： O(C(/C=C/C)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 176.08400
• Monoisotopic Mass: 176.08373
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 1.043
• Boiling Point: 250.7 °C at 760 mmHg
• Flash Point: 128.2 °C
• Refractive Index: 1.522
• PSA: 26.30000
• LogP: 2.30590

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on Benzyl but-2-enoate

Chemical Profile of Benzyl but-2-enoate (CAS No: 65416-24-2)

Benzyl but-2-enoate, with the chemical identifier CAS No: 65416-24-2, is an ester derivative that has garnered significant attention in the field of organic chemistry and its applications. This compound, characterized by its pleasant aromatic profile, finds utility in various industrial and research settings. The structure of Benzyl but-2-enoate consists of a benzyl group attached to a but-2-enoate moiety, which contributes to its unique chemical properties and reactivity.

The synthesis of Benzyl but-2-enoate typically involves the esterification of benzyl alcohol with but-2-enoic acid under controlled conditions. This process highlights the compound's versatility as a synthetic intermediate. Recent advancements in catalytic methods have improved the efficiency and yield of its production, making it more accessible for research and commercial applications.

In the realm of pharmaceutical research, Benzyl but-2-enoate has been explored for its potential biological activities. Studies have indicated that this compound may exhibit mild sedative effects, attributed to its ability to interact with certain neurotransmitter systems. While not yet approved for therapeutic use, these findings underscore the importance of further investigation into its pharmacological properties.

Moreover, Benzyl but-2-enoate has found applications in the fragrance and flavor industry due to its sweet, fruity aroma. Its ester structure imparts a pleasant scent that is often utilized in perfumes, cosmetics, and food additives. The compound's stability under various conditions makes it a preferred choice for formulating long-lasting fragrances.

Recent research has also delved into the role of Benzyl but-2-enoate as a chiral building block in organic synthesis. The enantiomeric purity of this compound can significantly influence its reactivity and application in asymmetric synthesis. Techniques such as chiral resolution and catalytic asymmetric hydrogenation have been employed to enhance the enantiomeric purity of Benzyl but-2-enoate, opening new avenues for its use in constructing complex molecules.

The environmental impact of Benzyl but-2-enoate has also been a subject of interest. Studies have assessed its biodegradability and toxicity profile, revealing that it is relatively non-toxic and breaks down into less harmful substances under natural conditions. This makes it a favorable choice for applications where environmental considerations are paramount.

Industrial applications of Benzyl but-2-enoate extend beyond pharmaceuticals and fragrances. It serves as an intermediate in the production of polymers and specialty chemicals. The compound's ability to undergo various chemical transformations makes it a valuable asset in synthetic chemistry, enabling the creation of novel materials with tailored properties.

In conclusion, Benzyl but-2-enoate (CAS No: 65416-24-2) is a multifaceted compound with diverse applications across multiple industries. Its unique chemical structure, coupled with recent advancements in synthetic methodologies, positions it as a promising candidate for future research and development. As our understanding of its properties continues to evolve, so too will its role in advancing scientific and industrial progress.